Cas no 819052-41-0 (Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester)

Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester structure
819052-41-0 structure
Product name:Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester
CAS No:819052-41-0
MF:C12H14O4
MW:222.237164020538
CID:715623
PubChem ID:45097739

Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester
    • Benzoic acid, 3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester (9CI)
    • Methyl 3-acetyl-6-hydroxy-2,4-dimethylbenzoate
    • 819052-41-0
    • Inchi: InChI=1S/C12H14O4/c1-6-5-9(14)11(12(15)16-4)7(2)10(6)8(3)13/h5,14H,1-4H3
    • InChI Key: YYWRUTANIIQVGM-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C(=C1C(=O)C)C)C(=O)OC)O

Computed Properties

  • Exact Mass: 222.089
  • Monoisotopic Mass: 222.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.6A^2

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